3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid

• IUPAC Name: 3-(3-pyrrolidin-1-ylsulfonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C16H16N2O4S/c19-16(20)14-6-7-17-11-15(14)12-4-3-5-13(10-12)23(21,22)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,19,20)
• InChI Key: XWDJNTCWOMQJGF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=C(C=CN=C3)C(=O)O
• Molecular Formula: C16H16N2O4S
• DSSTOX Substance ID: DTXSID20688460
• Molecular Weight: 332.4 g/mol
• CAS No.: 1261923-80-1

Description

3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid is a heterocyclic compound featuring an isonicotinic acid backbone modified with a pyrrolidin-1-ylsulfonyl-substituted phenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid typically involves multiple steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Coupling with Isonicotinic Acid: The final step involves coupling the sulfonylated pyrrolidine derivative with isonicotinic acid under suitable conditions, such as using coupling agents like carbodiimides.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and rigorous purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the pyrrolidine ring or the phenyl ring.

Reduction: Reduction reactions may target the sulfonyl group, converting it to a sulfide or thiol.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the phenyl ring and the pyrrolidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under conditions such as reflux or room temperature.

Major Products

Oxidation: Products may include sulfoxides or sulfones.

Reduction: Products may include sulfides or thiols.

Substitution: Products vary depending on the substituents introduced, leading to a wide range of derivatives.

Scientific Research Applications

3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid has several applications in scientific research:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in drug design, particularly for targeting specific enzymes or receptors.

Biological Studies: The compound is used in studies involving enzyme inhibition, receptor binding, and cellular assays.

Industrial Applications: It may be used in the synthesis of advanced materials or as an intermediate in the production of other complex molecules.

Mechanism of Action

The mechanism of action of 3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with active sites, while the pyrrolidine ring may enhance binding affinity through hydrophobic interactions. The isonicotinic acid moiety can participate in hydrogen bonding and other polar interactions, contributing to the overall binding and activity profile.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Core Structure	Key Substituents	Biological Activity	Synthetic Yield (%)	Reference ID
3-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid	Iso nicotinic acid	Pyrrolidin-1-ylsulfonyl phenyl	Not explicitly reported (inferred: enzyme inhibition)	N/A	N/A
3-(3-(Naphthalen-1-yl)ureido)isonicotinic acid	Iso nicotinic acid	Naphthalen-1-ylureido	Antimycobacterial, antiviral	Not specified
1-Isonicotinoyl-3-methylpyrazoles	Pyrazole	Iso nicotinoyl, 5-chloro-2-hydroxyphenyl	Antibacterial, antifungal	28–45%
2-{[3-(Trifluoromethyl)phenyl]-amino}isonicotinic acid	Iso nicotinic acid	Trifluoromethylphenyl-amino	Research/development use (toxicity noted)	Not specified
Ethoxyphthalimide-triazole-thiazolidinone hybrids	Triazole-thiazolidinone	Ethoxyphthalimide, pyridine	Antimycobacterial (inferred)	Not specified

Key Observations:

Core Structure Variations: While the target compound retains the isonicotinic acid backbone, others like pyrazoles (e.g., 1-isonicotinoyl-3-methylpyrazoles) and triazole-thiazolidinones (e.g., compound 6a-d) incorporate additional heterocycles, altering solubility and target affinity . The pyrrolidin-1-ylsulfonyl group in the target compound contrasts with the trifluoromethylphenyl-amino group in 2-{[3-(Trifluoromethyl)phenyl]-amino}isonicotinic acid, which is associated with higher toxicity (skin/eye irritation, respiratory risks) .

Biological Activity: Pyrazole derivatives (e.g., 1-isonicotinoyl-3-methylpyrazoles) exhibit broad-spectrum antibacterial and antifungal activity, attributed to the 5-chloro-2-hydroxyphenyl and isonicotinoyl substituents .

Synthetic Challenges: Yields for pyrazole derivatives range from 28% to 45%, influenced by reversible reactions and byproduct formation during hydrazide condensations .

Notes:

• The trifluoromethylphenyl-amino derivative’s higher toxicity underscores the importance of substituent choice in balancing efficacy and safety .
• Sulfonyl groups (as in the target compound) generally improve metabolic stability but may reduce solubility compared to hydroxyl or amino substituents .